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Compound of Interest

Compound Name: PIKfyve-IN-2

Cat. No.: B12387721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PIKfyve-IN-2 is a potent and specific inhibitor of the lipid kinase PIKfyve. This enzyme plays a

crucial role in the regulation of endo-lysosomal trafficking and autophagy by catalyzing the

synthesis of phosphatidylinositol 3,5-bisphosphate (PtdIns(3,5)P2) from phosphatidylinositol 3-

phosphate (PtdIns3P).[1][2][3] Inhibition of PIKfyve has been shown to disrupt these cellular

processes, making PIKfyve-IN-2 a valuable tool for studying a variety of physiological and

pathological conditions, including cancer, neurodegenerative diseases, and viral infections.

These application notes provide detailed protocols for the preparation of PIKfyve-IN-2 stock

solutions to ensure accurate and reproducible experimental results.

Chemical Properties and Storage
A clear understanding of the chemical properties of PIKfyve-IN-2 is essential for its proper

handling and storage.
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Property Value Reference

Molecular Formula C₂₂H₂₂N₈O [2]

Molecular Weight 414.46 g/mol [2]

Appearance
Light yellow to green yellow

solid
[2]

Purity >98% (typically) N/A

Storage (Powder) -20°C for up to 3 years [2]

Storage (in Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Stock Solution Preparation
The following protocol outlines the steps for preparing a stock solution of PIKfyve-IN-2. It is

critical to use anhydrous, high-purity solvents to minimize degradation of the compound.

Materials
PIKfyve-IN-2 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene or glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filter-barrier pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Experimental Protocol: Preparation of a 10 mM Stock
Solution in DMSO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.biorxiv.org/content/10.1101/2021.05.25.445615v1.full-text
https://www.biorxiv.org/content/10.1101/2021.05.25.445615v1.full-text
https://www.biorxiv.org/content/10.1101/2021.05.25.445615v1.full-text
https://www.biorxiv.org/content/10.1101/2021.05.25.445615v1.full-text
https://www.biorxiv.org/content/10.1101/2021.05.25.445615v1.full-text
https://www.benchchem.com/product/b12387721?utm_src=pdf-body
https://www.benchchem.com/product/b12387721?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12387721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-dissolution Preparation:

Before opening, bring the vial of PIKfyve-IN-2 powder to room temperature to prevent

condensation of moisture, which can affect the stability of the compound.

Ensure that the DMSO is of high purity and anhydrous. Use a fresh, unopened bottle if

possible, as DMSO is hygroscopic.

Weighing the Compound:

Tare a sterile, empty vial on a calibrated analytical balance.

Carefully weigh the desired amount of PIKfyve-IN-2 powder into the tared vial. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.145 mg of PIKfyve-IN-2.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the vial containing the PIKfyve-IN-2
powder. To continue the example, add 1 mL of DMSO to the 4.145 mg of powder.

Cap the vial tightly and vortex the solution until the compound is completely dissolved.

Gentle warming (up to 37°C) or sonication may be used to aid dissolution if necessary.[1]

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can lead to degradation of the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes.[4]

Dispense the stock solution into sterile, clearly labeled vials.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for shorter-

term storage (up to 1 month).[2]

Solubility Data
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Solvent Solubility Notes Reference

DMSO
≥ 1.67 mg/mL (4.03

mM)

May require ultrasonic

and warming to 60°C

for complete

dissolution. Use of

newly opened DMSO

is recommended.

[2]

Signaling Pathway and Experimental Workflow
PIKfyve Signaling Pathway
PIKfyve is a key enzyme in the phosphoinositide signaling pathway. It is activated downstream

of the Class III PI3-kinase VPS34, which generates PtdIns3P.[5] PIKfyve then phosphorylates

PtdIns3P to produce PtdIns(3,5)P2. This lipid product is critical for the regulation of endosome

and lysosome function, including membrane trafficking and ion homeostasis.[5]
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Caption: PIKfyve Signaling Pathway and Inhibition by PIKfyve-IN-2.

Experimental Workflow for In Vitro Studies
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The following diagram illustrates a typical workflow for utilizing the prepared PIKfyve-IN-2 stock

solution in cell-based assays.
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Caption: General Experimental Workflow for In Vitro Studies.

Conclusion
Proper preparation and storage of PIKfyve-IN-2 stock solutions are paramount for obtaining

reliable and reproducible data. By following these detailed protocols and understanding the

underlying signaling pathways, researchers can effectively utilize this potent inhibitor to

investigate the multifaceted roles of PIKfyve in cellular biology and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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